Cas no 94023-53-7 (3-Thiopheneacetic acid,2-methylpropyl ester)

3-Thiopheneacetic acid,2-methylpropyl ester structure
94023-53-7 structure
Product Name:3-Thiopheneacetic acid,2-methylpropyl ester
CAS No:94023-53-7
MF:C10H14O2S
MW:198.281961917877
CID:809372
PubChem ID:3023341
Update Time:2025-04-19

3-Thiopheneacetic acid,2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Thiopheneacetic acid,2-methylpropyl ester
    • 2-methylpropyl 2-thiophen-3-ylacetate
    • isobutyl 3-thienylacetate
    • EINECS 301-651-6
    • DTXSID10240314
    • NS00039921
    • 94023-53-7
    • Inchi: 1S/C10H14O2S/c1-8(2)6-12-10(11)5-9-3-4-13-7-9/h3-4,7-8H,5-6H2,1-2H3
    • InChI Key: DEPSFIADZHYHQA-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CC(=O)OCC(C)C

Computed Properties

  • Exact Mass: 198.071
  • Monoisotopic Mass: 198.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.091
  • Boiling Point: 259.7°Cat760mmHg
  • Flash Point: 110.9°C
  • Refractive Index: 1.511
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